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Compound of Interest

9-Benzyl-9-
Compound Name:
azabicyclo[3.3.1]Jnonan-3-one

Cat. No.: B112329

An In-depth Technical Guide to 9-Benzyl-9-azabicyclo[3.3.1]Jnonhan-3-one

CAS Number: 2291-58-9

This technical guide provides a comprehensive overview of 9-Benzyl-9-
azabicyclo[3.3.1]Jnonan-3-one, a key intermediate in pharmaceutical and chemical research.
The document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its properties, synthesis, and applications.

Physicochemical Properties

9-Benzyl-9-azabicyclo[3.3.1]Jnonan-3-one is a bicyclic tertiary amine with a rigid structure that
is foundational in the synthesis of various biologically active compounds.[1] Its key properties
are summarized in the table below.
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Property Value Source

CAS Number 2291-58-9 [2][3][4][5]16]
Molecular Formula Ci1sH1oNO (1121131411611 71
Molecular Weight 229.32 g/mol [1121141171
IUPAC Name o-benzyko- [4]

azabicyclo[3.3.1]Jnonan-3-one

N-
Benzylnorpseudopelletierine,

Synonyms [2][4]16]
9-Benzyl-3-0x0-9-

azabicyclo[3.3.1]nonane

) Pale orange to yellow or brown
Physical Form ] ] [6][8]
to beige solid

Purity >97% 9]

Sealed in a dry place at room

Storage temperature.[1] Light sensitive.
[9]
C1CC2CC(=0)CC(C1)N2CC3
SMILES [11[4]
=CC=CC=C3
BVEFCNSLJKPSEA-
InChiKey [4]

UHFFFAOYSA-N

Experimental Protocols
Synthesis of 9-Benzyl-9-azabicyclo[3.3.1Jnonan-3-one

A common synthetic route involves a multicomponent reaction.[10]
Reactants:
e Benzylamine hydrochloride

e Glutaraldehyde
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e 1,3-Acetonedicarboxylic acid

e Sodium acetate (NaOAc)

Procedure:

e Benzylamine hydrochloride and glutaraldehyde are added to a flask containing water.

e The resulting solution is cooled to 0 °C in an ice bath.

e 1,3-Acetonedicarboxylic acid and a 10% aqueous solution of sodium acetate are then added.
e The ice bath is removed, and the reaction mixture is stirred at room temperature for 2 hours.
o Areflux condenser is attached, and the mixture is heated to 50 °C and left overnight.

 After cooling, the solution is acidified to pH 2.

 Purification is carried out by chromatography on silica gel.[8]
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Synthesis of 9-Benzyl-9-azabicyclo[3.3.1]Jnonan-3-one

Reactants

Benzylamine Hydrochloride Glutaraldehyde 1,3-Acetonedicarboxylic Acid Sodium Acetate

F}aqition Pr(ﬁys/s
Mix reactants in water at Oj

A 4

Stir at room temperature for 2 hours

A 4

Heat to 50°C overnight

\ /

Acidify to pH 2

Purifi ;ation

Silica Gel Chromatography

Progluct
\ 4

9-Benzyl-9-azabicyclo[3.3.1]Jnonan-3-one

Click to download full resolution via product page

Caption: Synthetic workflow for 9-Benzyl-9-azabicyclo[3.3.1]Jnonan-3-one.
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Reduction to endo-9-Benzyl-9-azabicyclo[3.3.1]nonhan-3-
ol

This compound is a precursor for various derivatives, and its ketone group is often reduced.[8]
[11]

Reactants:

e 9-Benzyl-9-azabicyclo[3.3.1]Jnonhan-3-one
e Sodium borohydride (NaBHa)

e Methanol

Procedure:

A solution of 9-Benzyl-9-azabicyclo[3.3.1]Jnonan-3-one in methanol is cooled to 0 °C under
a nitrogen atmosphere.[8]

e Sodium borohydride is added portionwise over 30 minutes.[8]

e The reaction mixture is warmed to ambient temperature and stirring is continued for 12
hours.[8]

e The reaction is quenched with acetone, and the volatile components are evaporated in
vacuo.[8]

o Water is added, and the product is extracted with dichloromethane.[8]

» The organic phase is dried and concentrated in vacuo to yield endo-9-benzyl-9-
azabicyclo[3.3.1]nonan-3-0l.[8]
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Reduction of 9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one

Starting Material Reagent

9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one in Methanol Sodium Borohydride (NaBH4)
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'
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'
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'
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'
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Progluct

endo-9-Benzyl-9-azabicyclo[3.3.1]nonan-3-ol
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Caption: Workflow for the reduction to endo-9-benzyl-9-azabicyclo[3.3.1]nonan-3-ol.
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Role in Drug Development

9-Benzyl-9-azabicyclo[3.3.1]Jnonan-3-one is a valuable scaffold for synthesizing ligands
targeting the sigma-2 (02) receptor.[1] This receptor is overexpressed in proliferating tumor
cells, making it a potential biomarker for cancer.[1] Derivatives of this compound have been
developed into various probes to investigate the function and localization of the 02 receptor.[1]

Application in Sigma-2 Receptor Ligand Development

9-Benzyl-9-azabicyclo[3.3.1]nonan-3-one

'
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Caption: Logical flow from the core compound to its application in cancer research.

Conclusion

9-Benzyl-9-azabicyclo[3.3.1]Jnonan-3-one is a cornerstone molecule in medicinal chemistry,
particularly for the development of neurological and oncological therapeutics. Its rigid bicyclic
structure provides a robust platform for creating novel compounds with high binding affinity to
biological targets. The detailed protocols and conceptual frameworks presented in this guide

are intended to facilitate further research and application of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [9-Benzyl-9-azabicyclo[3.3.1]Jnonan-3-one CAS number].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112329#9-benzyl-9-azabicyclo-3-3-1-nonan-3-one-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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